Cas no 898453-16-2 (4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898453-16-2
• MF: C₂₀H₂₃FN₂O₆S₂
• MW: 470.534826517105
• CID: 5484335
• Update Time: 2025-06-08

4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxyphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C20H23FN2O6S2/c1-28-18-8-7-16(21)15-19(18)31(26,27)22-11-9-20(10-12-22)23(13-14-29-20)30(24,25)17-5-3-2-4-6-17/h2-8,15H,9-14H2,1H3
• InChI Key： YNRPUWGBMDIQTM-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=CC(F)=CC=C3OC)(=O)=O)CC2)N(S(C2=CC=CC=C2)(=O)=O)CC1

Additional information on 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Research Briefing on 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898453-16-2)

In recent years, the compound 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898453-16-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and as a scaffold for drug discovery. The unique structural features of this compound, including its spirocyclic core and dual sulfonamide moieties, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One key area of investigation has been its role as an inhibitor of specific protein targets involved in inflammatory and oncogenic pathways. For instance, research has demonstrated its ability to selectively bind to and inhibit certain kinases and proteases, which are critical in the regulation of cellular signaling cascades. The compound's high affinity for these targets, combined with its favorable pharmacokinetic properties, makes it a valuable candidate for further drug development.

In addition to its inhibitory properties, 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane has also been explored for its potential in targeted drug delivery systems. Its structural versatility allows for modifications that can enhance its solubility, stability, and tissue specificity. Recent advancements in nanotechnology have further expanded its applications, with studies reporting its incorporation into nanoparticle-based delivery platforms for improved therapeutic efficacy and reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's structure-activity relationships (SAR) to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced therapeutic profiles.

In conclusion, 4-(benzenesulfonyl)-8-(5-fluoro-2-methoxybenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a promising scaffold in chemical biology and drug discovery. Its unique structural and pharmacological properties position it as a valuable tool for understanding complex biological processes and developing novel therapeutics. Future research will likely focus on expanding its applications and addressing the current challenges to facilitate its transition from bench to bedside.